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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 7-
Hydroxyheptanal. The following sections detail the chemical and physical properties, hazard
classifications, personal protective equipment, first aid procedures, handling and storage
protocols, and relevant experimental methodologies for safety assessment.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 7-
Hydroxyheptanal.
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Property

Value

Reference

Molecular Formula

C7H1402

[1](21[3]

Molecular Weight 130.187 g/mol [11[2][3]
CAS Number 22054-13-3 [11[2]
Appearance No information available

Odor No information available

Boiling Point 214.5 £ 23.0 °C (Predicted) [1]
Density 0.937 £ 0.06 g/cm? (Predicted) [1]
LogP 1.12810 [1]
Hydrogen Bond Donor Count 1 [1112]
(I-:ly(;(::;gen Bond Acceptor 5 (1]
Rotatable Bond Count 6 [11[2]

Hazard Identification and Classification

7-Hydroxyheptanal is classified as a hazardous substance. The following table outlines its

hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Hazardous to the Aquatic ) o
Category 2 H401: Toxic to aquatic life.

Environment, Acute Hazard

Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-term Category 3 ) ]
with long lasting effects.
Hazard

Signal Word: Warning
Hazard Pictograms:

e Flame

e Exclamation Mark

e (No pictogram for aquatic hazard in some jurisdictions)

Toxicology Information

Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 7-Hydroxyheptanal are not readily available in the searched
resources. However, the GHS classification indicates that the substance causes skin irritation
and is toxic to aquatic life.

Experimental Protocols for Safety Assessment

Standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD), are crucial for evaluating the safety of
chemicals.[4][5][6][7] In the absence of specific studies on 7-Hydroxyheptanal, the following
OECD guidelines would be appropriate for assessing its potential hazards.
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Skin Irritation/Corrosion

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method.[8][9] This test method evaluates the potential of a chemical to cause skin irritation
by assessing its effect on a reconstructed human epidermis model.[8][9] The endpoint is cell
viability, which is measured by the enzymatic conversion of the vital dye MTT into a blue
formazan salt that is quantitatively measured after extraction from the tissues.[9] A reduction
in cell viability below a certain threshold indicates that the substance is an irritant.[9]

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RHE)
Test Method.[8] This guideline is used to identify corrosive chemicals. The principle is similar
to TG 439, but the exposure times are typically shorter to differentiate between irritation and
corrosion.[8]

Aquatic Toxicity

OECD Test Guideline 203: Fish, Acute Toxicity Test.[10] This test is designed to determine
the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over
a short exposure period. This data is essential for classifying the acute aquatic toxicity of a
chemical.[10]

The following diagram illustrates a general workflow for assessing the skin irritation potential of
a chemical according to OECD TG 439.
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Preparation

Prepare Reconstructed Prepare Test Chemical and Controls
Human Epidermis (RhE) Tissue (Positive and Negative)

Exposure

Topically Apply Chemical
to RhE Tissue

Incubate for a
Defined Period

Viability Assessment

Rinse Tissue to
Remove Chemical

;

Incubate with MTT

l

Extract Formazan

l

Measure Absorbance

Data Analysis apd Classification

Calculate Percent
Cell Viability

Classify Irritation Potential
Based on Viability Thresholds
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Planning and Preparation

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Ensure Engineering Controls
(e.g., Fume Hood)

Safe Handling and Storage

Follow Safe Handling Procedures ===
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\1Vaste Management

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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